5-Cyano-4-methyl-4-thiazoline-2-one

• Molecular Formula: C5H4N2OS
• Molecular Weight: 140.17 g/mol
• IUPAC Name: 4-methyl-2-oxo-3H-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C5H4N2OS/c1-3-4(2-6)9-5(8)7-3/h1H3,(H,7,8)
• InChI Key: BXXMVNFRXZXDMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=O)N1)C#N

Description

5-Cyano-4-methyl-4-thiazoline-2-one is a useful research compound. Its molecular formula is C5H4N2OS and its molecular weight is 140.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

40 g of chlorocarbonylsulfenyl chloride were added to a mixture of 25 g of 3-amino-crotononitrile in 700 ml of tetrahydrofuran and the mixture was refluxed for 3 hours after which the solvent was distilled off under reduced pressure. The residue was heated at 140°C for 10 minutes and cooled and then 1N sodium hydroxide was added thereto. The aqueous solution was washed with ethylacetate, acidified with hydrochloric and extracted with ethylacetate. The organic extracts were dried, concentrated to dryness and isopropyl ether was added to obtain 31 g of 5-cyano-4-methyl-4-thiazoline-2-one melting at 180° to 181°C.